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Compound of Interest

Compound Name: Tcpobop

Cat. No.: B1682610

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
information for the proper disposal of TCPOBOP (1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene),
a widely used agonist of the constitutive androstane receptor (CAR). Adherence to these
procedures is critical for maintaining a safe research environment and ensuring regulatory
compliance.

TCPOBOP is a potent research tool, notably used as a selective agonist for the mouse
constitutive androstane receptor (MCAR), with an EC50 of 20 nM.[1][2][3][4] It is instrumental in
studies of liver hyperplasia, hepatocyte proliferation, and the induction of cytochrome P450
enzymes.[5][6][7][8] While invaluable in a laboratory setting, its proper disposal is crucial to
mitigate any potential environmental or health impacts. This document outlines the necessary
procedures for the safe handling and disposal of TCPOBOP, reinforcing our commitment to
being your preferred source for laboratory safety and chemical handling information.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) specific to the TCPOBOP product in your possession. The following is a summary of
general safety precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a laboratory coat.
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e Ventilation: Handle TCPOBOP in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

» Spill Management: In the event of a spill, avoid generating dust. For solid spills, gently
sweep up the material and place it in a designated, sealed container for disposal. For
solutions, absorb the spill with an inert material and place it in a sealed container.

Step-by-Step Disposal Procedures

The disposal of TCPOBOP and its containers must be conducted in accordance with all
applicable federal, state, and local environmental regulations.

» Waste Identification and Segregation:

o Unused or unwanted solid TCPOBOP should be collected in a clearly labeled, sealed
container.

o Solutions containing TCPOBOP should be collected in a separate, labeled, and sealed
container designated for halogenated organic waste. Do not mix with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

o Empty containers that held TCPOBOP should be triple-rinsed with an appropriate solvent
(e.g., DMSO, DMF). The rinsate should be collected and disposed of as hazardous waste.

o Waste Storage:
o Store all waste containers in a designated, secure area away from incompatible materials.

o Ensure waste containers are properly labeled with the contents, including the
concentration of TCPOBOP, and the date of accumulation.

o Final Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the pickup and disposal of the TCPOBOP waste.

o Never dispose of TCPOBOP down the drain or in the regular trash.
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Chemical and Physical Properties of TCPOBOP

A clear understanding of a chemical's properties is fundamental to its safe handling and

disposal.

Property

Value

Chemical Name

1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene

Synonym

2,2'-[1,4-phenylenebis(oxy)]bis[3,5-dichloro]-
pyridine

CAS Number

76150-91-9[1][9]

Molecular Formula

C16H8CI4N202[1][9]

Molecular Weight 402.06 g/mol [9]
Appearance Crystalline solid[1]
- Soluble in DMSO (10 mg/mL) and DMF (3
Solubility ]
mg/ml).[1][9] Insoluble in water and ethanol.[9]
Storage Store at -20°C.[1]

Experimental Workflow: TCPOBOP-Induced CAR

Activation

To provide further context for the application of TCPOBOP in a research setting, the following

diagram illustrates a typical experimental workflow for studying CAR activation.

In Vitro / In Vivo Model
Mouse Hepatocytes or |_| Treament
Live Mouse Model

Click to download full resolution via product page
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Workflow of TCPOBOP-induced CAR activation and downstream effects.

TCPOBOP Signaling Pathway

The following diagram illustrates the signaling pathway initiated by TCPOBOP, leading to the
transcription of target genes.
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Signaling pathway of TCPOBOP-mediated CAR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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